Cas no 2172319-74-1 (3-{(benzyloxy)carbonylamino}-3-{bicyclo4.1.0heptan-3-yl}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-{bicyclo4.1.0heptan-3-yl}propanoic acid
• CAS No: 2172319-74-1
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 6429488
• PubChem ID: 165875140
• Update Time: 2025-10-08

3-{(benzyloxy)carbonylamino}-3-{bicyclo4.1.0heptan-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-{bicyclo4.1.0heptan-3-yl}propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-{bicyclo[4.1.0]heptan-3-yl}propanoic acid
• EN300-1283921
• 2172319-74-1

• Inchi： 1S/C18H23NO4/c20-17(21)10-16(14-7-6-13-8-15(13)9-14)19-18(22)23-11-12-4-2-1-3-5-12/h1-5,13-16H,6-11H2,(H,19,22)(H,20,21)
• InChI Key： WMDAMEXBHFGPAS-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCC2CC2C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-{bicyclo4.1.0heptan-3-yl}propanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-{bicyclo[4.1.0]heptan-3-yl}propanoic acid (CAS No. 2172319-74-1)

The compound 3-{(benzyloxy)carbonylamino}-3-{bicyclo[4.1.0]heptan-3-yl}propanoic acid (CAS No. 2172319-74-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a bicyclo[4.1.0]heptane core and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological activity and its applications in targeted drug delivery systems.

One of the key features of 3-{(benzyloxy)carbonylamino}-3-{bicyclo[4.1.0]heptan-3-yl}propanoic acid is its stereochemical complexity, which allows for precise interactions with biological targets. The bicyclo[4.1.0]heptane moiety introduces rigidity into the molecular framework, enhancing binding affinity and selectivity. This property aligns with current trends in drug development, where researchers focus on highly specific therapeutics to minimize off-target effects. The compound’s Cbz-protected amino group further facilitates its use in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of peptide-based drugs.

In recent years, the demand for custom peptide synthesis and small-molecule intermediates has surged, driven by advancements in personalized medicine and biologics. 3-{(benzyloxy)carbonylamino}-3-{bicyclo[4.1.0]heptan-3-yl}propanoic acid addresses these needs by offering a versatile building block for structure-activity relationship (SAR) studies. Its compatibility with modern click chemistry and bioorthogonal reactions also makes it a candidate for probe development in chemical biology. These applications are particularly relevant in the context of cancer research and neurodegenerative disease studies, where precise molecular tools are essential.

From a synthetic chemistry perspective, the compound’s carboxylic acid functionality enables easy derivatization, allowing researchers to explore diverse chemical space. This adaptability is critical for fragment-based drug design, a strategy gaining traction in the pharmaceutical industry. Additionally, the benzyloxycarbonyl group can be selectively removed under mild conditions, making the compound suitable for multi-step synthetic routes. Such flexibility is highly valued in the development of next-generation therapeutics, including PROTACs (proteolysis-targeting chimeras) and molecular glues.

The growing interest in 3-{(benzyloxy)carbonylamino}-3-{bicyclo[4.1.0]heptan-3-yl}propanoic acid is also reflected in its increasing presence in scientific literature and patent filings. Researchers are investigating its potential as a scaffold for kinase inhibitors and GPCR modulators, two major drug target classes. Furthermore, its metabolic stability and pharmacokinetic properties are under evaluation, as these factors are crucial for lead optimization in drug discovery programs. The compound’s relevance to AI-driven drug design is another area of exploration, as computational models increasingly rely on high-quality, structurally diverse inputs.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-{bicyclo[4.1.0]heptan-3-yl}propanoic acid (CAS No. 2172319-74-1) represents a promising tool for modern medicinal chemistry. Its unique structural attributes, combined with its applicability in peptide synthesis, drug discovery, and chemical biology, position it as a compound of significant interest. As the scientific community continues to prioritize precision medicine and targeted therapies, this molecule is poised to play a pivotal role in advancing research and development efforts across multiple therapeutic areas.